Cas no 1806801-16-0 (4-Amino-6-(difluoromethyl)-2-nitropyridine-3-acetic acid)

• Product Name: 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-acetic acid
• CAS No: 1806801-16-0
• MF: C₈H₇F₂N₃O₄
• MW: 247.155688524246
• CID: 4855975
• Update Time: 2025-06-20

4-Amino-6-(difluoromethyl)-2-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-acetic acid

• Inchi： 1S/C8H7F2N3O4/c9-7(10)5-2-4(11)3(1-6(14)15)8(12-5)13(16)17/h2,7H,1H2,(H2,11,12)(H,14,15)
• InChI Key： OZBVNMXIPRBRCE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C([N+](=O)[O-])=N1)CC(=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 0.5
• Topological Polar Surface Area: 122

Additional information on 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-acetic acid

Professional Introduction to 4-Amino-6-(difluoromethyl)-2-nitropyridine-3-acetic Acid (CAS No. 1806801-16-0)

4-Amino-6-(difluoromethyl)-2-nitropyridine-3-acetic acid, with the CAS number 1806801-16-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of both amino and nitro functional groups, coupled with a difluoromethyl substituent, makes it a versatile intermediate for various synthetic pathways.

The< strong>amino group at the 4-position and the< strong>nitro group at the 2-position of the pyridine ring contribute to its reactivity, enabling it to participate in a wide range of chemical transformations. These transformations are crucial for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The< strong>difluoromethyl group, located at the 6-position, enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further medicinal chemistry exploration.

In recent years, there has been a growing interest in< strong>pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have shown that pyridine-based compounds can exhibit potent effects on various biological targets, including enzymes and receptors involved in disease pathways. The< strong>3-acetic acid moiety at the C-3 position not only provides a site for further functionalization but also contributes to the solubility and bioavailability of the compound.

One of the most compelling aspects of< strong>4-amino-6-(difluoromethyl)-2-nitropyridine-3-acetic acid is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By targeting these enzymes, small molecule inhibitors can modulate cellular processes and provide therapeutic benefits. The structural features of this compound make it a promising scaffold for designing kinase inhibitors with improved selectivity and efficacy.

The< strong>difluoromethyl group is particularly noteworthy in this context, as it has been shown to enhance binding affinity and metabolic stability in kinase inhibitors. This feature is often exploited in drug design to improve pharmacokinetic properties. Additionally, the< strong>nitro group can be reduced to an amine, providing another handle for further derivatization and optimization.

Recent advancements in computational chemistry have also highlighted the potential of< strong>4-amino-6-(difluoromethyl)-2-nitropyridine-3-acetic acid as a lead compound for drug discovery. Molecular modeling studies have demonstrated that this compound can interact with specific pockets on target proteins, suggesting its suitability for structure-based drug design. These studies have laid the groundwork for further experimental validation and optimization.

The synthesis of< strong>4-amino-6-(difluoromethyl)-2-nitropyridine-3-acetic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nitration of pyridine precursors followed by functional group interconversions. The use of advanced catalytic systems has improved the efficiency of these reactions, making them more scalable for industrial applications.

In conclusion, 4-amino-6-(difluoromethyl)-2-nitropyridine-3-acetic acid (CAS No. 1806801-16-0) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel therapeutic agents, particularly kinase inhibitors. Ongoing research continues to explore its applications in drug discovery, leveraging both experimental and computational approaches to optimize its properties and efficacy.